Cas no 1396875-59-4 (N-(2-oxothiolan-3-yl)-6-(1H-pyrazol-1-yl)pyridazine-3-carboxamide)

• Product Name: N-(2-oxothiolan-3-yl)-6-(1H-pyrazol-1-yl)pyridazine-3-carboxamide
• CAS No: 1396875-59-4
• MF: C₁₂H₁₁N₅O₂S
• MW: 289.313040018082
• CID: 6546266
• PubChem ID: 71791797
• Update Time: 2025-07-08

N-(2-oxothiolan-3-yl)-6-(1H-pyrazol-1-yl)pyridazine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2-oxothiolan-3-yl)-6-(1H-pyrazol-1-yl)pyridazine-3-carboxamide
• VU0539199-1
• N-(2-oxotetrahydrothiophen-3-yl)-6-(1H-pyrazol-1-yl)pyridazine-3-carboxamide
• N-(2-oxothiolan-3-yl)-6-pyrazol-1-ylpyridazine-3-carboxamide
• 1396875-59-4
• AKOS024541800
• F6239-0209

• Inchi： 1S/C12H11N5O2S/c18-11(14-9-4-7-20-12(9)19)8-2-3-10(16-15-8)17-6-1-5-13-17/h1-3,5-6,9H,4,7H2,(H,14,18)
• InChI Key： YFESJLGWLCAGCX-UHFFFAOYSA-N
• SMILES： S1C(C(CC1)NC(C1=CC=C(N=N1)N1C=CC=N1)=O)=O

Computed Properties

• Exact Mass: 289.06334578g/mol
• Monoisotopic Mass: 289.06334578g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 394
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 115Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-(2-oxothiolan-3-yl)-6-(1H-pyrazol-1-yl)pyridazine-3-carboxamide

Professional Introduction to N-(2-oxothiolan-3-yl)-6-(1H-pyrazol-1-yl)pyridazine-3-carboxamide (CAS No. 1396875-59-4)

N-(2-oxothiolan-3-yl)-6-(1H-pyrazol-1-yl)pyridazine-3-carboxamide, identified by its CAS number 1396875-59-4, is a compound of significant interest in the field of chemical and biomedical research. This molecule has garnered attention due to its unique structural features and potential applications in drug discovery and therapeutic development. The combination of a 2-oxothiolan moiety with a pyridazine core, further functionalized with a pyrazole group, positions this compound as a versatile scaffold for exploring novel pharmacological interactions.

The structural architecture of N-(2-oxothiolan-3-yl)-6-(1H-pyrazol-1-yl)pyridazine-3-carboxamide contributes to its potential biological activity. The presence of the 2-oxothiolan ring introduces sulfur atoms, which are known to participate in various biochemical reactions, including redox processes and metal binding. This feature makes the compound a promising candidate for investigating its interactions with biological targets such as enzymes and receptors. Additionally, the pyridazine core is a well-documented pharmacophore in medicinal chemistry, often associated with biological activities ranging from anti-inflammatory to anticancer effects.

The incorporation of the pyrazole group further enhances the compound's potential therapeutic applications. Pyrazole derivatives are widely recognized for their role in various biological processes, including antifungal, antibacterial, and antiviral properties. The synergistic effect of these functional groups in N-(2-oxothiolan-3-yl)-6-(1H-pyrazol-1-yl)pyridazine-3-carboxamide suggests that it may exhibit multiple modes of action, making it a valuable asset in the development of multifunctional drugs.

In recent years, there has been growing interest in exploring the pharmacological potential of heterocyclic compounds with diverse substituents. The compound N-(2-oxothiolan-3-yl)-6-(1H-pyrazol-1-yl)pyridazine-3-carboxamide aligns with this trend, as it represents a novel combination of structural elements that have been individually studied for their biological effects. Current research in medicinal chemistry emphasizes the importance of designing molecules with optimized pharmacokinetic profiles and minimal side effects. The unique structure of this compound offers opportunities to address these challenges by leveraging its distinct chemical properties.

The synthesis of N-(2-oxothiolan-3-yl)-6-(1H-pyrazol-1-y)lpyridazine-3-carboxamide^{[CAS No. 1396875--59--4]}_{®®®®®®®®®®®®®®®®®®!}